Cas no 1420790-32-4 (6-Fluoro-2,7-dimethylquinoline)

6-Fluoro-2,7-dimethylquinoline is a fluorinated quinoline derivative characterized by its unique structural features, including a fluorine substituent at the 6-position and methyl groups at the 2- and 7-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The fluorine atom enhances its reactivity and binding affinity, making it valuable for medicinal chemistry applications. Its methyl groups contribute to improved lipophilicity and metabolic stability. The compound’s well-defined structure and high purity ensure consistent performance in research and industrial processes. It is commonly utilized in cross-coupling reactions and as a building block for heterocyclic frameworks.
6-Fluoro-2,7-dimethylquinoline structure
1420790-32-4 structure
Product Name:6-Fluoro-2,7-dimethylquinoline
CAS No:1420790-32-4
MF:C11H10FN
MW:175.202206134796
CID:4822301
PubChem ID:92134692
Update Time:2025-06-06

6-Fluoro-2,7-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2,7-dimethylquinoline
    • Inchi: 1S/C11H10FN/c1-7-5-11-9(6-10(7)12)4-3-8(2)13-11/h3-6H,1-2H3
    • InChI Key: TYWFHKKKXKGBBC-UHFFFAOYSA-N
    • SMILES: FC1=CC2=CC=C(C)N=C2C=C1C

Computed Properties

  • Exact Mass: 175.079727485g/mol
  • Monoisotopic Mass: 175.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9

6-Fluoro-2,7-dimethylquinoline Pricemore >>

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